Cas no 1804149-98-1 (Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate)
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate
-
- Inchi: 1S/C14H14N2O2/c1-2-18-14(17)13-9-11(4-3-6-15)8-12(10-13)5-7-16/h8-10H,2-5H2,1H3
- InChI Key: NYPSOOVOXDEAMZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(CC#N)C=C(C=1)CCC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 374
- XLogP3: 1.7
- Topological Polar Surface Area: 73.9
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002901-1g |
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate |
1804149-98-1 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate (CAS No. 1804149-98-1): A Comprehensive Overview
Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate, identified by the CAS number 1804149-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate consists of a benzoate backbone, which is a common motif in many pharmacologically active molecules. The presence of cyano and ethyl groups at specific positions on the benzene ring introduces additional functionalities that contribute to its reactivity and potential biological activity. This intricate arrangement of functional groups makes the compound a valuable scaffold for further chemical modifications and derivatization, enabling researchers to fine-tune its properties for specific applications.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with benzoate moieties. Benzoate derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and analgesic properties. Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate, with its unique substitution pattern, is anticipated to exhibit similar or even enhanced biological activities. Preliminary studies have suggested that this compound may possess potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways.
The cyano group in Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic additions and condensation reactions. This reactivity allows for the facile introduction of additional functional groups, making it a versatile intermediate in synthetic chemistry. Researchers have leveraged this property to develop novel analogs with tailored biological activities. For instance, modifications at the cyano group have been shown to modulate the binding affinity and selectivity of the compound towards specific targets.
Moreover, the ethyl group at the third position of the benzene ring contributes to the overall lipophilicity of Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate. Lipophilicity is a critical parameter in drug design, as it influences the compound's ability to cross biological membranes and reach its target site. The balance between hydrophilic and lipophilic properties is essential for achieving optimal pharmacokinetic profiles. The presence of the ethyl group in this compound suggests that it may exhibit favorable solubility characteristics, which could enhance its bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling studies on Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate have revealed potential interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These computational insights have guided experimental efforts and facilitated the rapid identification of lead compounds for further optimization.
In vitro studies have begun to unravel the mechanistic basis of Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate's biological effects. Initial experiments have demonstrated its ability to inhibit certain inflammatory mediators by modulating signaling pathways associated with immune responses. The compound's interaction with these pathways suggests that it may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.
The cyanomethyl group at the fifth position of the benzene ring adds another layer of complexity to Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate's chemical behavior. This group can undergo various transformations, including hydrolysis and oxidation, which can be exploited for further derivatization purposes. Such transformations have been utilized to develop novel analogs with enhanced stability and improved pharmacological profiles.
The synthesis of Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for greater flexibility in modifying its structure for tailored applications.
The pharmaceutical industry has shown considerable interest in developing small-molecule inhibitors targeting key enzymes involved in disease pathogenesis. Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate has emerged as a promising candidate due to its unique structural features and preliminary biological activity. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacokinetic properties through structural modifications.
Future directions in the study of Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate include exploring its potential as an intermediate for drug discovery programs targeting neurological disorders. The compound's ability to interact with multiple biological targets makes it an attractive scaffold for developing multifunctional therapeutics. Additionally, investigating its interactions with cellular components using advanced imaging techniques could provide valuable insights into its mode of action.
In conclusion, Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate (CAS No. 1804149-98-1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique substitution pattern and functional groups contribute to its reactivity and biological activity, making it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents for various diseases.
1804149-98-1 (Ethyl 3-(2-cyanoethyl)-5-(cyanomethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)